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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108 Get Quote

Technical Support Center: Carbocysteine Lysine
Salt
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the laboratory use of carbocysteine lysine salt.

The following troubleshooting guides and frequently asked questions (FAQs) address common

challenges in improving and maintaining the solubility of this compound for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is carbocysteine lysine salt and what are its key physicochemical properties?

A1: Carbocysteine lysine salt is a dipeptide that combines carbocysteine with lysine,

significantly improving the solubility of carbocysteine, which is otherwise poorly soluble in

water.[1] This salt is a white, crystalline powder known for its high water solubility and

hydrophilic nature.[1][2]
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Property Value Source

Molecular Formula C₁₁H₂₃N₃O₆S Vulcanchem

Molecular Weight 325.38 g/mol Vulcanchem

Water Solubility ~21.6 mg/mL Vulcanchem

LogP -3.2 to -3.3 Vulcanchem

pKa (Strongest Acidic) 1.84 Vulcanchem

pKa (Strongest Basic) 9.14 Vulcanchem

Appearance White crystalline powder Moehs Ibérica

Solubility in Ethanol Practically insoluble Moehs Ibérica

Q2: What is the primary mechanism of action of carbocysteine lysine salt in a laboratory

setting?

A2: Carbocysteine lysine salt primarily acts as a mucoactive agent with potent anti-

inflammatory and antioxidant properties. Its mechanisms of action are a key area of

investigation in cellular and molecular biology research.

Anti-inflammatory Effects: It has been shown to suppress inflammatory responses by

inhibiting the NF-κB and ERK1/2 MAPK signaling pathways. This leads to a reduction in the

production of pro-inflammatory cytokines such as IL-6 and IL-8.

Antioxidant Effects: The compound is an effective scavenger of reactive oxygen species

(ROS), particularly hydroxyl radicals (•OH) and hypochlorous acid (HOCl).[3][4][5] This

antioxidant activity is attributed to its thioether group.[3][4]

Experimental Protocols
Protocol 1: Preparation of a Sterile Stock Solution of Carbocysteine Lysine Salt (100 mM)

This protocol provides a method for preparing a sterile, concentrated stock solution of

carbocysteine lysine salt suitable for use in cell culture and other in vitro assays.
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Materials:

Carbocysteine lysine salt powder

Sterile, nuclease-free water

Sterile 50 mL conical tube

Sterile 0.22 µm syringe filter

Sterile syringe (10-50 mL)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass: To prepare a 100 mM stock solution, calculate the mass of

carbocysteine lysine salt needed. The molecular weight is 325.38 g/mol . For 50 mL of a

100 mM solution, you will need:

0.1 mol/L * 0.050 L * 325.38 g/mol = 1.6269 g

Dissolution: Aseptically weigh 1.6269 g of carbocysteine lysine salt powder and transfer it

to the sterile 50 mL conical tube. Add approximately 40 mL of sterile, nuclease-free water.

Mixing: Cap the tube tightly and vortex or invert gently until the powder is completely

dissolved. The solution should be clear and colorless.

Volume Adjustment: Once fully dissolved, add sterile, nuclease-free water to bring the final

volume to 50 mL.

Sterile Filtration: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

to the syringe. Filter the solution into a new sterile conical tube or directly into sterile

microcentrifuge tubes for aliquoting.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 500 µL or 1 mL) in sterile microcentrifuge tubes. This minimizes the risk of

contamination and avoids repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for long-term storage (up to 6 months). For short-term

use, aliquots can be stored at 4°C for up to one week.

Experimental Workflow: Preparation of Carbocysteine Lysine Stock Solution
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Caption: Workflow for preparing a sterile stock solution of carbocysteine lysine salt.
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Troubleshooting Guides
Issue: Precipitation of Carbocysteine Lysine Salt in Solution

Q: I observed precipitation after dissolving carbocysteine lysine salt in water or buffer. What

could be the cause and how can I resolve it?

A: While carbocysteine lysine salt is highly soluble in water, precipitation can occur under

certain conditions. Here are potential causes and solutions:

Potential Cause Recommended Solution

Incorrect Solvent

Ensure you are using a high-purity, sterile

aqueous solvent such as nuclease-free water or

phosphate-buffered saline (PBS). Carbocysteine

lysine salt is practically insoluble in ethanol and

other organic solvents.[6]

pH of the Solution

The stability of carbocysteine can be pH-

dependent. Although the lysine salt improves

solubility across a wider pH range, extreme pH

values could lead to precipitation. Prepare your

solutions in buffers with a pH close to

physiological range (pH 7.0-7.4) for cell culture

applications.

High Concentration

While the solubility is high (~21.6 mg/mL),

preparing solutions at concentrations

approaching this limit at room temperature may

lead to precipitation if the temperature

fluctuates. If you require a very high

concentration, consider gently warming the

solution during preparation.

Contamination

Microbial contamination can alter the pH and

composition of your solution, leading to

precipitation. Always use sterile techniques and

reagents.
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Q: My carbocysteine lysine salt precipitates when I add it to my cell culture medium. How can

I prevent this?

A: This is a common issue when adding a concentrated stock solution to a complex mixture like

cell culture medium.

Potential Cause Recommended Solution

"Solvent Shock"

Rapidly adding a concentrated stock to the

medium can cause localized high

concentrations, leading to precipitation. Add the

stock solution dropwise to the medium while

gently swirling.

Interaction with Media Components

Cell culture media are complex mixtures of

salts, amino acids, and proteins (in serum-

containing media) that can interact with the

compound. Try pre-warming the media to 37°C

before adding the stock solution.

Final Concentration Too High

The final working concentration in your

experiment may exceed the solubility limit in the

specific medium you are using. Perform a

solubility test by preparing serial dilutions of

your compound in the medium to determine the

maximum soluble concentration under your

experimental conditions.

Temperature Fluctuations

Moving media between cold storage and a 37°C

incubator can affect solubility. Allow your media

to equilibrate to the incubator temperature

before adding the carbocysteine lysine salt.

Signaling Pathway Diagrams
Anti-Inflammatory Signaling Pathway of Carbocysteine Lysine

Carbocysteine has been shown to inhibit the pro-inflammatory signaling induced by stimuli like

TNF-α. It achieves this by suppressing the phosphorylation of key proteins in the NF-κB and
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Caption: Carbocysteine lysine's inhibition of the NF-κB and ERK1/2 MAPK pathways.

Antioxidant Mechanism: ROS Scavenging

Carbocysteine lysine salt acts as a direct scavenger of harmful reactive oxygen species

(ROS), such as the hydroxyl radical (•OH), which can cause cellular damage.
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Caption: Direct scavenging of hydroxyl radicals by carbocysteine lysine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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